[4-(Diphenylmethyl)piperazin-1-yl](5-phenyl-1,2-oxazol-3-yl)methanone

• Molecular Formula: C27H25N3O2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C27H25N3O2/c31-27(24-20-25(32-28-24)21-10-4-1-5-11-21)30-18-16-29(17-19-30)26(22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,20,26H,16-19H2
• InChI Key: UGYGBTPTHPSBBO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=NOC(=C4)C5=CC=CC=C5

Description

1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE is a complex organic compound that features a piperazine ring substituted with a diphenylmethyl group and a phenyl-1,2-oxazole-3-carbonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE typically involves multi-step organic reactions. One common method starts with the preparation of the piperazine ring, followed by the introduction of the diphenylmethyl group through a nucleophilic substitution reaction. The phenyl-1,2-oxazole-3-carbonyl group is then introduced via a condensation reaction with the appropriate oxazole derivative.

Industrial Production Methods: Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. Purification steps such as recrystallization or chromatography are often employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various alkyl or acyl groups.

Scientific Research Applications

1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies to understand its interactions with biological molecules.

Industry: It may be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERIDINE: Similar structure but with a piperidine ring instead of piperazine.

1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)MORPHOLINE: Contains a morpholine ring instead of piperazine.

1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PYRROLIDINE: Features a pyrrolidine ring instead of piperazine.

Uniqueness: 1-(DIPHENYLMETHYL)-4-(5-PHENYL-1,2-OXAZOLE-3-CARBONYL)PIPERAZINE is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.